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Compound of Interest

Compound Name: Stiolto Respimat
CAS No.: 1589477-29-1
Cat. No.: B1257873

Get Quote

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals utilizing the
Respimat® Soft Mist™ Inhaler in experimental protocols.

\

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during the use of the
Respimat® inhaler in a laboratory setting.
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Question Answer

There are two likely reasons: 1. The base has
not been turned. The mechanism requires the
clear base to be turned a half-turn (180°) in a
continuous motion until it clicks to prime the
device for actuation. If you have not turned the
Why can't | press the dose-release button? base, the button will not depress. 2. The

cartridge is empty. The dose indicator on the
cartridge will display a white arrow on a red
background, and the inhaler will automatically
lock to prevent the use of an empty cartridge.

You will need to insert a new cartridge.

This could be due to a few factors: 1. A cartridge
has not been inserted. Ensure a cartridge is
properly inserted into the inhaler. 2. The inhaler
has not been primed. For a new device, after
inserting the cartridge, you must prime it by
) ) performing the "Turn, Open, Press" (TOP)

Why won't my Respimat® inhaler spray? ) o
sequence towards the ground until a mist is
visible, and then repeat this three more times. 3.
Infrequent Use. If the inhaler has not been used
for more than 7 days, release one puff towards
the ground before use. If it has been more than

21 days, re-prime the device as if it were new.

This usually occurs for one of two reasons: 1.
The base has already been turned. If the base
has been turned and the device is primed, you
cannot turn it again until the dose has been
Why can't | turn the clear base? released. Proceed with the "Open" and "Press"
steps. 2. The cartridge is empty and locked. If
the dose indicator shows that the cartridge is
empty, the base will be locked. You must

replace the cartridge.

The delivered dose seems inconsistent in my in Several factors can influence dose consistency

vitro setup. What could be the cause? in a laboratory setting: 1. Improper technique:
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Ensure the "Turn, Open, Press" (TOP)
sequence is performed correctly for each
actuation. Inconsistent turning of the base or
incomplete pressing of the dose-release button
can affect the metered dose. 2. Environmental
conditions: While the Respimat® is designed to
be independent of patient inspiratory flow,
extreme environmental conditions (high/low
temperature and humidity) not typical for clinical
use could theoretically affect the aerosol
properties. Maintain stable laboratory
conditions. 3. Device misuse: In a research
setting, repeated actuations without sufficient
time between them or handling that differs
significantly from standard patient use might
impact performance. Adhere to a consistent and

realistic usage protocol.

| am observing higher than expected
oropharyngeal deposition in my throat model.
What should | check?

High oropharyngeal deposition can be an
artifact of the experimental setup: 1. Inhaler
positioning: Ensure the inhaler is positioned at
the correct angle and distance relative to the
throat model's inlet. 2. Airflow rate: While the
Respimat®'s aerosol generation is independent
of inspiratory flow, the airflow rate through your
apparatus will still influence particle deposition.
Ensure the flow rate is appropriate for the model
being used (e.g., simulating moderate vs.
severe COPD breathing patterns).[1] 3.
Coordination: A significant delay between
actuation and the start of airflow in the model
can lead to larger droplets settling out of the
aerosol before "inhalation," increasing

deposition in the throat model.

Quantitative Data on Respimat® Performance
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The following tables summarize key performance metrics of the Respimat® inhaler from
various in vitro studies. These values can serve as a baseline for experimental results.

Table 1: Modeled Dose to the Lung (mDTL) and Mass Median Aerodynamic Diameter (MMAD)

Modeled Dose to Mass Median
. the Lung (mDTL) Aerodynamic

Inhaler Breathing Pattern . .

(% of Nominal Diameter (MMAD)

Dose * SD) (um)
Respimat® Moderate COPD 59% (£ 5%) 3.7
Respimat® Very Severe COPD 67% (+ 5%) 3.7
Breezhaler® Moderate COPD 43% (£ 2%) 2.5 (Glycopyrronium)
Breezhaler® Very Severe COPD 51% (+ 2%) 2.5 (Glycopyrronium)
Genuair® Moderate COPD 32% (£ 2%) 2.4 (Aclidinium)
Genuair® Very Severe COPD 42% (+ 1%) 2.4 (Aclidinium)

Data sourced from
Ciciliani et al., 2017.

[1]

Table 2: Fine Particle Dose to the Lung (FPDTL) in Pediatric Models
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Fine Particle Dose to the Lung (% of Label

Age Group Claim = SD)

0 -<2years 5.1% (£ 1.1%)
2 - <3 years 15.6% (x 1.4%)
3 - <4 years 17.9% (x 1.5%)
4 - <5 years 37.1% (x+ 1.8%)

Data represents the percentage of a 2.5 ug

tiotropium actuation delivered as particles <5

pUm past an age-specific throat model. Sourced

from Zielen et al., 2015.[2]

Table 3: Comparative Performance Characteristics

o Respimat® Soft Mist™ Pressurized Metered-Dose
Characteristic
Inhaler Inhalers (pMDIs)
Mean Aerosol Velocity (at 10
0.8 m/s 2.0-84m/s
cm)
Mean Spray Duration 15s 0.15-0.36s

Fine Particle Fraction (<5.8

pm)

) Varies, but generally lower
~62% of delivered dose )
than Respimat®

Data sourced from Hochrainer
et al., as cited in Kew et al.,
2013.[3]

Experimental Protocols

Below are detailed methodologies for key in vitro experiments to characterize the performance

of the Respimat® inhaler.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4739345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3064421/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Methodology 1: Aerodynamic Particle Size Distribution
(APSD) by Andersen Cascade Impactor (ACI)

This protocol describes the determination of the APSD of an aerosol from a Respimat® inhaler
using an 8-stage ACI.

1. Materials and Equipment:

o 8-Stage Andersen Cascade Impactor (ACI)

e USP Induction Port (Throat)

e Vacuum pump with a calibrated flow controller

o Collection plates for each ACI stage

e Solvent for drug recovery (e.g., Methanol-buffer solution)

» HPLC system with a validated method for the active pharmaceutical ingredient (API)
e Respimat® inhaler and cartridges

2. Impactor Preparation:

o Ensure all stages of the ACI are clean and dry.

e To minimize particle bounce, apply a thin, uniform coating of a suitable material (e.g.,
glycerol or silicone oil) to each collection plate.

o Assemble the ACI stack in the correct order (Stage 0 to Filter) and ensure all seals are tight
to prevent leaks.

e Attach the USP Induction Port to the top of the impactor.
3. Test Procedure:

o Connect the ACI to the vacuum pump and calibrate the airflow to a constant rate, typically
28.3 L/min for many inhaler testing protocols.
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» Prepare the Respimat® inhaler for use according to the manufacturer's instructions
(cartridge insertion and priming).

« Insert the mouthpiece of the Respimat® into a suitable mouthpiece adapter to ensure a tight
seal with the USP Induction Port.

e Actuate the vacuum pump to start the airflow through the ACI.

» Fire a single dose (two actuations) of the Respimat® into the induction port. The duration of
the airflow should be sufficient to capture the entire aerosol plume (e.g., 6 seconds).

e Turn off the vacuum pump.
4. Sample Recovery and Analysis:
o Carefully disassemble the ACI.

» Rinse the drug deposited on the mouthpiece adapter, induction port, each individual stage,
and the final filter into separate volumetric flasks using the validated recovery solvent.

e Analyze the concentration of the API in each sample using a validated HPLC method.
5. Data Analysis:

o Calculate the mass of API deposited on each stage.

o Determine the cumulative mass undersize for each stage cutoff diameter.

e Calculate key parameters such as Mass Median Aerodynamic Diameter (MMAD) and
Geometric Standard Deviation (GSD).

o Calculate the Fine Particle Dose (FPD) - the total mass of particles with an aerodynamic
diameter less than 5 ym - and the Fine Particle Fraction (FPF) - the FPD as a percentage of
the total delivered dose.

Methodology 2: Droplet Size Distribution by Laser
Diffraction
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This protocol outlines the measurement of the droplet size distribution of the Respimat®
aerosol using a laser diffraction instrument (e.g., Malvern Spraytec).

1. Materials and Equipment:
o Laser diffraction instrument (e.g., Malvern Spraytec) equipped with an inhalation cell.
e Vacuum source to draw the aerosol through the measurement zone.

o Climate-controlled chamber to provide humidified air (optional but recommended to minimize
evaporation).

o Respimat® inhaler and cartridges.

2. Instrument Setup:

» Position the inhalation cell within the laser diffraction instrument's measurement zone.

o Connect the inhalation cell to the vacuum source. Set the desired flow rate (e.g., 30 L/min).

« If using humidified air, connect the output of the climate-controlled chamber to the air inlets
of the inhalation cell. A relative humidity of >90% is often used to simulate respiratory tract
conditions and minimize droplet evaporation.[4]

o Perform a background measurement with the airflow on to account for any particles in the air
stream.

3. Test Procedure:
e Prime the Respimat® inhaler as per the instructions.

» Position the inhaler at a fixed, reproducible distance and angle from the laser beam within
the inhalation cell.

o Start the data acquisition on the laser diffraction software. The acquisition should be set to a
high frequency (e.g., 100 Hz) to capture the dynamics of the spray event.

» Actuate the Respimat® inhaler, firing the aerosol plume through the laser beam.
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o Continue data acquisition for a sufficient duration (e.g., 6 seconds) to capture the entire
event.

4. Data Analysis:

e The instrument's software will calculate the droplet size distribution based on the light
scattering pattern using Mie theory.

o Key parameters to report include the volume median diameter (Dv50), as well as Dv10 and
Dv90, which represent the diameters below which 10% and 90% of the volume of droplets
exist, respectively.

e Analyze the time-resolved data to understand the evolution of the droplet size throughout the
spray duration.

Visualizations
Respimat® Inhaler Mechanism of Action

The following diagram illustrates the internal mechanical and logical workflow of the Respimat®
inhaler from user action to soft mist generation.
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Two Fine Jets Converge

Outdome

4. Soft Mist™ is Generated

(1.5s duration, 0.8 m/s velocity)

Click to download full resolution via product page

Respimat® Inhaler Mechanical Workflow

Troubleshooting Logic Flowchart

This diagram provides a logical workflow for troubleshooting common issues encountered
during the use of the Respimat® inhaler.
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Respimat® Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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